![molecular formula C16H15NO3 B7474269 N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide](/img/structure/B7474269.png)
N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide
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Overview
Description
N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide, also known as DBM, is a synthetic compound that has been found to have various biochemical and physiological effects. DBM is a benzamide derivative that has been extensively studied for its potential use in scientific research.
Mechanism of Action
The exact mechanism of action of N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide is not fully understood. However, it has been proposed that this compound may act by inhibiting the NF-κB pathway, which is involved in inflammation and cancer cell growth. This compound has also been shown to inhibit the activity of histone deacetylases, which are enzymes involved in gene expression.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. In addition, this compound has been shown to have anti-cancer effects by inducing apoptosis in cancer cells and inhibiting cancer cell growth.
Advantages and Limitations for Lab Experiments
N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. This compound is also stable and can be stored for long periods of time. However, one limitation of this compound is that it has low solubility in water, which can make it difficult to use in some experiments.
Future Directions
For research on N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide include investigating its mechanism of action and potential use in the treatment of other diseases.
Synthesis Methods
N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide can be synthesized through a multi-step process starting from 2-methoxybenzoic acid. The first step involves the conversion of 2-methoxybenzoic acid to 2-methoxybenzoyl chloride using thionyl chloride. The resulting 2-methoxybenzoyl chloride is then reacted with 2,3-dihydro-1-benzofuran in the presence of a base to obtain this compound.
Scientific Research Applications
N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide has been extensively studied for its potential use in scientific research. It has been found to have anti-cancer, anti-inflammatory, and neuroprotective properties. This compound has also been shown to inhibit the growth of breast cancer cells and induce apoptosis in cancer cells.
properties
IUPAC Name |
N-(2,3-dihydro-1-benzofuran-5-yl)-2-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO3/c1-19-15-5-3-2-4-13(15)16(18)17-12-6-7-14-11(10-12)8-9-20-14/h2-7,10H,8-9H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYGHIAGGMGTUPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)OCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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